1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine
Overview
Description
1-(2,4-Difluorophenyl)-1H-1,2,4-triazol-5-amine, also known as 2,4-DFPTA, is a heterocyclic compound with a triazole ring structure. It is a white crystalline solid that is soluble in water and organic solvents. It is used in a variety of applications, including pharmaceuticals, agrochemicals, and biocides. The compound has been studied for its potential use in medical research, as well as its ability to act as a ligand and enzyme inhibitor.
Scientific Research Applications
1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine has been studied for its potential use in medical research. It has been shown to act as a ligand and enzyme inhibitor, and has been used to study the activity of various enzymes and receptors. It has also been used in the study of cancer, as it has been shown to inhibit the growth of certain cancer cell lines. Additionally, it has been used to study the effects of various drugs on the body, as well as to study the effects of various toxins on the body.
Mechanism of Action
1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine binds to certain enzymes and receptors in the body, which can then cause a change in the activity of the enzyme or receptor. This can lead to an increase or decrease in the activity of the enzyme or receptor, depending on the binding affinity of the compound. Additionally, the compound can also bind to certain toxins in the body, which can then lead to a decrease in the toxic effects of the toxin.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, as well as to inhibit the activity of certain enzymes and receptors. Additionally, it has been shown to reduce the activity of certain toxins in the body, as well as to reduce the toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine has a number of advantages and limitations for laboratory experiments. One advantage of the compound is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is relatively non-toxic and can be used in a wide range of concentrations. However, the compound has a relatively low binding affinity for certain enzymes and receptors, which can limit its usefulness in certain experiments.
Future Directions
There are a number of potential future directions for 1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine. One potential direction is to further study the compound’s ability to act as a ligand and enzyme inhibitor. Additionally, further research could be done to study the compound’s ability to inhibit the growth of certain cancer cell lines. Additionally, further research could be done to study the compound’s ability to reduce the toxicity of certain drugs, as well as its ability to reduce the activity of certain toxins in the body. Finally, further research could be done to study the compound’s ability to interact with other compounds, as well as its ability to interact with various biological systems.
Synthesis Methods
1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine can be synthesized in a one-step synthesis process using aryl diazonium salts and ammonium salts. The reaction involves the reaction of the aryl diazonium salt with the ammonium salt to form the triazole ring structure. The reaction is typically carried out in aqueous solution at room temperature, with a molar ratio of 1:1. The reaction is usually complete within 24 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine involves the reaction of 2,4-difluoroaniline with sodium azide followed by reduction of the resulting 2,4-difluoro-1,3,5-triazine with hydrogen gas in the presence of palladium on carbon catalyst.", "Starting Materials": [ "2,4-difluoroaniline", "sodium azide", "hydrogen gas", "palladium on carbon catalyst" ], "Reaction": [ "Step 1: Dissolve 2,4-difluoroaniline in water and add sodium azide to the solution.", "Step 2: Heat the mixture to reflux for several hours to allow for the formation of the corresponding 2,4-difluoro-1,3,5-triazine.", "Step 3: Filter the mixture to remove any solid impurities and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting residue in ethanol and add hydrogen gas in the presence of palladium on carbon catalyst.", "Step 5: Stir the mixture at room temperature until the reaction is complete.", "Step 6: Filter the mixture to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the desired product, 1-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-amine." ] } | |
CAS RN |
1250089-60-1 |
Molecular Formula |
C8H6F2N4 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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